4-(4-Fluoro-benzoyloxy)-piperidine-1-carboxylic acid tert-butyl ester
Overview
Description
4-(4-Fluoro-benzoyloxy)-piperidine-1-carboxylic acid tert-butyl ester, also known as FBP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is synthesized using a specific method that involves several steps, and its mechanism of action is still being studied. In
Scientific Research Applications
4-(4-Fluoro-benzoyloxy)-piperidine-1-carboxylic acid tert-butyl ester has several potential applications in scientific research, particularly in the field of medicinal chemistry. This compound is being studied for its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been shown to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.
Mechanism of Action
The mechanism of action of 4-(4-Fluoro-benzoyloxy)-piperidine-1-carboxylic acid tert-butyl ester is still being studied, but it is believed to involve the inhibition of specific enzymes or receptors in the body. This compound has been shown to have a high affinity for certain targets, such as the acetylcholinesterase enzyme, which is involved in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects that are being studied. This compound has been shown to inhibit the growth of cancer cells in vitro, making it a potential candidate for the development of new cancer treatments. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease, indicating its potential as a treatment for this condition. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, which may have implications for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
4-(4-Fluoro-benzoyloxy)-piperidine-1-carboxylic acid tert-butyl ester has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify, making it a readily available compound for research. Additionally, this compound has been shown to have low toxicity in animal models, indicating its potential as a safe drug candidate. However, one limitation of this compound is that its mechanism of action is still being studied, which may make it difficult to fully understand its effects in the body.
Future Directions
There are several future directions for research on 4-(4-Fluoro-benzoyloxy)-piperidine-1-carboxylic acid tert-butyl ester. One direction is to further study its mechanism of action and identify specific targets in the body that it interacts with. Additionally, more studies are needed to determine the efficacy of this compound as a drug candidate for the treatment of various diseases. Finally, future research could focus on optimizing the synthesis method of this compound to increase its yield and purity, making it a more viable option for drug development.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is synthesized using a specific method, and its mechanism of action is still being studied. This compound has several potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has several advantages and limitations for lab experiments, and there are several future directions for research on this compound.
properties
IUPAC Name |
tert-butyl 4-(4-fluorobenzoyl)oxypiperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22FNO4/c1-17(2,3)23-16(21)19-10-8-14(9-11-19)22-15(20)12-4-6-13(18)7-5-12/h4-7,14H,8-11H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSQRUVJCZPBGRM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)OC(=O)C2=CC=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22FNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50671340 |
Source
|
| Record name | tert-Butyl 4-[(4-fluorobenzoyl)oxy]piperidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50671340 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
323.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1065484-34-5 |
Source
|
| Record name | tert-Butyl 4-[(4-fluorobenzoyl)oxy]piperidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50671340 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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